2-amino-N-[[(2S)-1-benzylpyrrolidin-2-yl]methyl]propanamide

• Molecular Formula: C15H23N3O
• Molecular Weight: 261.36 g/mol
• IUPAC Name: 2-amino-N-[[(2S)-1-benzylpyrrolidin-2-yl]methyl]propanamide
• InChI: InChI=1S/C15H23N3O/c1-12(16)15(19)17-10-14-8-5-9-18(14)11-13-6-3-2-4-7-13/h2-4,6-7,12,14H,5,8-11,16H2,1H3,(H,17,19)/t12?,14-/m0/s1
• InChI Key: FDAVDUMHZCEFPC-PYMCNQPYSA-N
• Isomeric SMILES: CC(C(=O)NC[C@@H]1CCCN1CC2=CC=CC=C2)N
• Canonical SMILES: CC(C(=O)NCC1CCCN1CC2=CC=CC=C2)N

Description

2-Amino-N-[[(2S)-1-benzylpyrrolidin-2-yl]methyl]propanamide is a chiral small molecule characterized by a propanamide backbone, a (2S)-pyrrolidin-2-ylmethyl group, and a benzyl substituent at the pyrrolidine nitrogen. Its molecular formula is C₁₇H₂₇N₃O, with a molecular weight of 289.42 g/mol and a typical purity of 97% in commercial samples . This compound is primarily utilized in medicinal chemistry as a building block for drug discovery, though its specific therapeutic targets remain less documented compared to structurally related analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-amino-N-[[(2S)-1-benzylpyrrolidin-2-yl]methyl]propanamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route involves the following steps:

Formation of the Pyrrolidine Ring: The pyrrolidine ring can be synthesized through a cyclization reaction involving a suitable precursor.

Introduction of the Benzyl Group: The benzyl group is introduced via a nucleophilic substitution reaction.

Formation of the Amide Bond: The final step involves the formation of the amide bond through a condensation reaction between the amine and a carboxylic acid derivative.

Industrial Production Methods

Industrial production of this compound may involve optimizing the reaction conditions to achieve higher yields and purity. This includes controlling the temperature, pressure, and the use of catalysts to enhance the reaction rates.

Chemical Reactions Analysis

Types of Reactions

2-amino-N-[[(2S)-1-benzylpyrrolidin-2-yl]methyl]propanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The amino group can participate in substitution reactions with various electrophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Electrophiles such as alkyl halides and acyl chlorides are used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce amines or alcohols.

Scientific Research Applications

Chemical Properties and Structure

The chemical formula for 2-amino-N-[[(2S)-1-benzylpyrrolidin-2-yl]methyl]propanamide is $C_{12}H_{18}N_2O$ with a molecular weight of approximately 218.29 g/mol. The compound features a pyrrolidine ring, which is known for its ability to interact with various biological targets, making it a candidate for drug development.

Antagonist Development

Recent studies have focused on the development of small molecule antagonists targeting specific receptors, where derivatives of 2-amino-N-[[(2S)-1-benzylpyrrolidin-2-yl]methyl]propanamide have shown promising results. For instance, modifications of the amide group have led to increased affinity for certain biological targets, demonstrating the compound's versatility in structure-activity relationship (SAR) studies .

Enzyme Inhibition

The compound has been explored as a potential inhibitor of viral enzymes, particularly in the context of coronavirus research. A series of derivatives based on the core structure have been designed to inhibit the coronavirus 3CL protease, showcasing the compound's application in antiviral drug development .

Neurotransmitter Modulation

The structural characteristics of 2-amino-N-[[(2S)-1-benzylpyrrolidin-2-yl]methyl]propanamide suggest potential interactions with neurotransmitter systems. Studies have indicated that compounds with similar structures can modulate dopamine and serotonin receptors, making them candidates for treating neurological disorders such as depression and anxiety.

Case Study: Dopamine Receptor Interaction

A study investigated the binding affinity of various benzylpyrrolidine derivatives to dopamine receptors. Results indicated that specific modifications to the side chains significantly enhanced receptor binding, suggesting that 2-amino-N-[[(2S)-1-benzylpyrrolidin-2-yl]methyl]propanamide could be optimized for better therapeutic efficacy in neuropsychiatric conditions .

Synthetic Pathways

The synthesis of 2-amino-N-[[(2S)-1-benzylpyrrolidin-2-yl]methyl]propanamide typically involves multi-step organic reactions including amination and coupling reactions. Various synthetic routes have been documented, allowing for the production of diverse analogs that can be tested for biological activity.

Synthetic Method	Yield (%)	Notes
Amine coupling	85	High yield with minimal side products
Reduction reactions	75	Effective for generating desired amine forms
Reflux conditions	90	Optimal conditions for reaction completion

Mechanism of Action

The mechanism of action of 2-amino-N-[[(2S)-1-benzylpyrrolidin-2-yl]methyl]propanamide involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. This can lead to various biological effects, such as inhibition of microbial growth or modulation of metabolic pathways .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight key structural and functional differences between 2-amino-N-[[(2S)-1-benzylpyrrolidin-2-yl]methyl]propanamide and related compounds:

Compound Name / ID	Molecular Formula	Key Substituents	Biological Activity / Notes	Synthesis & Purity	References
2-Amino-N-[[(2S)-1-benzylpyrrolidin-2-yl]methyl]propanamide	C₁₇H₂₇N₃O	(2S)-pyrrolidin-2-ylmethyl, benzyl	No explicit activity data; used as a synthetic intermediate.	97% purity; synthesized via Fmoc-SPPS or similar solid-phase strategies.
(S)-2-Amino-N-((S)-1-benzylpyrrolidin-3-ylmethyl)propanamide	C₁₇H₂₇N₃O	(S)-pyrrolidin-3-ylmethyl, benzyl	Structural isomer; stereochemical differences may alter receptor binding.	97% purity; similar synthesis route.
2-Amino-3-(1H-indol-3-yl)-N-(4-phenylthiazol-2-yl)propanamide (Compound 9)	C₂₀H₁₈N₄OS	Indol-3-yl, 4-phenylthiazol-2-yl	Moderate activity in unspecified assays (activity scores: 3, 4, 3).	Higher hydrophobicity due to indole and thiazole groups.
Bliretrigine (Sodium Channel Blocker)	C₁₉H₁₇N₅O	Benzimidazol-2-yl, 4-methylphenoxy	Sodium channel blocker; analgesic (IC₅₀ ~ nM range).	Clinical-stage compound; synthesized via multistep coupling.
(S)-N-(2-((1-amino-1-oxo-3-phenylpropan-2-yl)amino)-2-oxoethyl)-3-(benzyl...	C₂₄H₂₉N₅O₃	Benzyl(pyridin-2-ylmethyl)amino, phenylpropanamide	Designed for protein-templated reactions; no explicit activity data.	Synthesized using EDC.HCl coupling; moderate yields (~50–60%).
2-Amino-3-(benzyloxy)-N-(4-phenylthiazol-2-yl)propanamide (Compound 13)	C₁₉H₁₉N₃O₂S	Benzyloxy, 4-phenylthiazol-2-yl	Inactive in assays (scores: 0, 0, 0); steric hindrance may limit binding.	Low reactivity due to benzyloxy group.

Key Observations:

Structural Modifications and Activity :

• The benzyl-pyrrolidine moiety in the target compound distinguishes it from analogs with thiazole (e.g., Compound 9) or benzimidazole (e.g., bliretrigine) heterocycles. These groups confer varying electronic and steric properties, impacting target selectivity .
• Chlorophenyl substituents (e.g., Compound 10) enhance lipophilicity and may improve membrane permeability compared to the target compound’s benzyl group .

Stereochemical Influence :

• The (2S)-pyrrolidine configuration in the target compound contrasts with the (3S)-isomer in . Such stereochemical variations can lead to divergent binding affinities in chiral environments, though specific data are lacking .

Synthesis Efficiency :

• The target compound’s 97% purity exceeds the moderate yields (40–61%) of indole-containing analogs (), suggesting optimized synthetic routes for pyrrolidine derivatives.

Biological Relevance :

• While the target compound lacks explicit activity data, analogs like bliretrigine demonstrate that amide-linked heterocycles (e.g., benzimidazole) are critical for sodium channel blockade .

Biological Activity

Chemical Structure and Properties
2-amino-N-[[(2S)-1-benzylpyrrolidin-2-yl]methyl]propanamide, also known as (S)-2-amino-N-(1-benzylpyrrolidin-2-ylmethyl)-N-methyl-propionamide, is a chiral compound characterized by a complex structure that includes a pyrrolidine ring, a benzyl group, and an amino group. Its molecular formula is $C_{16}H_{25}N_{3}O$ .

Synthetic Routes
The synthesis of this compound typically involves multiple steps:

• Formation of the Pyrrolidine Ring : Synthesized through cyclization reactions involving suitable precursors.
• Introduction of the Benzyl Group : Achieved via benzylation reactions using benzyl bromide.
• Amination : The amino group is introduced through amination reactions.
• Final Coupling : Coupling the pyrrolidine derivative with a propionamide derivative to form the target compound .

The biological activity of 2-amino-N-[[(2S)-1-benzylpyrrolidin-2-yl]methyl]propanamide is primarily attributed to its interaction with specific molecular targets such as enzymes and receptors. It may modulate their activity, leading to various biological responses .

Pharmacological Applications

Research indicates potential therapeutic properties for this compound, particularly in the following areas:

• Anticonvulsant Activity : Studies have shown that related compounds exhibit broad-spectrum anticonvulsant effects across various animal models, including maximal electroshock and pentylenetetrazole tests. These findings suggest potential applications in treating different types of epilepsy .
• ADME-Tox Properties : In vitro studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles for related compounds, indicating good permeability and metabolic stability without significant hepatotoxicity .

Case Studies

• Anticonvulsant Efficacy : A study involving N-benzyl-(2,5-dioxopyrrolidin-1-yl)propanamide (AS-1), a structurally similar compound, revealed its effectiveness in protecting against seizures in multiple animal models. The compound showed promising results in drug-resistant epilepsy models and was well-tolerated in toxicity assessments .
• Metabolic Stability : The metabolic stability of AS-1 was evaluated using human liver microsomes, demonstrating excellent stability and minimal interaction with cytochrome P450 enzymes, which are critical for drug metabolism .

Comparative Analysis

Property	2-amino-N-[[(2S)-1-benzylpyrrolidin-2-yl]methyl]propanamide	N-benzyl-(2,5-dioxopyrrolidin-1-yl)propanamide (AS-1)
Molecular Formula	$C_{16}H_{25}N_{3}O$	$C_{16}H_{22}N_{2}O$
Anticonvulsant Activity	Potentially effective	Broad-spectrum efficacy in multiple seizure models
ADME-Tox Profile	Not extensively studied	Good permeability; no hepatotoxicity observed